Cas no 2003738-93-8 (2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide
• CAS No: 2003738-93-8
• MF: C₁₀H₉BrF₃NO
• MW: 296.083772420883
• CID: 5057356
• Update Time: 2025-06-13

2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-n-[2-methyl-3-(trifluoromethyl)phenyl]acetamide
• 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C10H9BrF3NO/c1-6-7(10(12,13)14)3-2-4-8(6)15-9(16)5-11/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： NRIXWBGDVRGSAD-UHFFFAOYSA-N
• SMILES： BrCC(NC1=CC=CC(C(F)(F)F)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide

Introduction to 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide (CAS No. 2003738-93-8)

2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide, identified by the CAS number 2003738-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by its molecular structure, which includes a bromine substituent, a methyl group, and a trifluoromethyl group attached to a phenyl ring, with an acetamide moiety at the nitrogen position. The unique combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide make it particularly interesting for researchers exploring novel therapeutic agents. The presence of a bromine atom at the para position relative to the methyl group enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures. These types of structures are prevalent in many biologically active compounds, including drugs used to treat various diseases.

The trifluoromethyl group is another key feature that influences the compound's properties. This group is known to increase metabolic stability, lipophilicity, and binding affinity to biological targets, thereby improving the pharmacokinetic and pharmacodynamic profiles of drug candidates. In recent years, there has been a surge in research focused on incorporating trifluoromethyl groups into pharmaceuticals due to their proven efficacy in enhancing drug activity. For instance, drugs like osimertinib and dabrafenib contain trifluoromethyl moieties and have demonstrated remarkable success in treating cancers such as non-small cell lung cancer and melanoma.

The acetamide functional group at the nitrogen position not only contributes to the compound's solubility but also serves as a versatile handle for further derivatization. Acetamides are frequently used in medicinal chemistry due to their ability to modulate biological activity through hydrogen bonding interactions with target proteins. This makes 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide a promising scaffold for designing molecules with specific biological functions.

In the context of drug discovery, the synthesis of this compound has been optimized for efficiency and scalability. Modern synthetic methodologies leverage palladium-catalyzed reactions and transition-metal complexes to achieve high yields and purity levels. These advancements have enabled researchers to explore its potential applications more effectively. For example, recent studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The bromine atom further facilitates further functionalization via palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents to fine-tune biological activity.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors targeting enzyme cascades involved in disease pathogenesis. 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide serves as a key building block in synthesizing such inhibitors. Its structural motifs are reminiscent of known bioactive compounds that interact with enzymes like kinases and proteases. By modifying its core structure, researchers can generate libraries of compounds for high-throughput screening (HTS) to identify lead candidates with desired pharmacological properties.

Recent breakthroughs in computational chemistry have also enhanced the utility of this compound. Molecular modeling techniques predict how modifications at specific positions can influence binding affinity and selectivity against biological targets. For instance, virtual screening algorithms have been employed to identify optimal analogs of 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide that exhibit improved potency while minimizing off-target effects. Such computational approaches accelerate the drug discovery process by reducing the need for extensive experimental trials.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms affects electronic distributions within molecules, influencing their reactivity and interactions with biological targets. In particular, 3-(trifluoromethyl)phenyl derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently while maintaining stability against metabolic degradation. This has spurred interest in exploring analogs derived from 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide, which may offer new therapeutic avenues.

Industrial applications of this compound extend beyond academic research into commercial drug development programs. Pharmaceutical companies prioritize compounds with well-defined synthetic routes and favorable physicochemical properties for further development into marketable products. The ease with which 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide can be modified into more complex structures makes it an attractive candidate for process chemists aiming to develop scalable manufacturing processes.

The safety profile of 2-Bromo-N-2-methyl-3-(trifluoromethyl)phenylacetamide is another critical consideration during its development and application phases. While it does not pose significant hazards under standard handling conditions, appropriate precautions must be taken when working with it in laboratories or industrial settings due to its reactivity as an intermediate molecule rather than an end-product drug candidate itself.

Future directions for research involving this compound may include exploring its potential use as an agrochemical intermediate or material science applications where fluorinated aromatic compounds exhibit unique properties useful for specialty materials or coatings requiring enhanced durability or chemical resistance through fluorination effects on surfaces treated with such derivatives.